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Compound of Interest

Compound Name: Chlorphenesin-D5

Cat. No.: B15558525

An In-depth Technical Guide to Commercial Chlorphenesin-D5 for Research Applications
Introduction

Chlorphenesin-D5 is the deuterated form of Chlorphenesin, a synthetic preservative with
antimicrobial properties. In the realm of biomedical and pharmaceutical research,
Chlorphenesin-D5 serves a critical role as a stable isotope-labeled (SIL) internal standard for
guantitative analysis using mass spectrometry. Its near-identical physicochemical properties to
the non-labeled analyte, combined with its distinct mass, make it an invaluable tool for ensuring
accuracy and precision in bioanalytical methods. This technical guide provides an overview of
commercial suppliers, typical product specifications, and detailed experimental workflows for
the application of Chlorphenesin-D5 in research, particularly in pharmacokinetic and drug
metabolism studies.

Commercial Suppliers of Chlorphenesin-D5

For researchers and drug development professionals, sourcing high-purity, reliable
Chlorphenesin-D5 is the first step in developing robust analytical methods. Several reputable
suppliers specialize in the synthesis and certification of complex organic small molecules and
stable isotope-labeled compounds for research purposes.
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Available Pack

Supplier Product Name Catalog Number .
Sizes
) 2.5 mg, 10 mg, 25
LGC Standards Chlorphenesin-D5 TRC-C424252
mg[1]
Chlorphenesin D5
DRE-C11553010 10 mg
(glyceryl D5)
Clinivex Chlorphenesin-D5 RCLS2L122470 Inquire for size

Quantitative Data and Product Specifications

The quality and purity of a deuterated internal standard are paramount for its effective use.
Commercial suppliers provide a Certificate of Analysis (CoA) with their products, which details
the identity and purity of the compound. While a specific CoA for Chlorphenesin-D5 is not
publicly available, the table below summarizes the typical quantitative data provided for such a

standard.
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Parameter

Specification

Description

Chemical Name

3-(4-Chlorophenoxy)propane-
1,2-diol-D5

IUPAC name for the

compound.

(¥)-p-Chlorphenesin-D5,

Alternative names for the

Synonyms
Glyceryl-D5 compound.
Elemental composition,
Molecular Formula CoHeDsCIO3 indicating deuterium
substitution.
] The mass of one mole of the
Molecular Weight 207.67 g/mol
compound.
The percentage of the desired
] ] compound, determined by
Chemical Purity (by HPLC) >98%

High-Performance Liquid

Chromatography.

Isotopic Purity (by MS)

=99 atom % D

The percentage of molecules
that are labeled with
deuterium, determined by

Mass Spectrometry.

Appearance

White to Off-White Solid

Physical state and color of the

compound.

Solubility

Soluble in Methanol,
Acetonitrile, DMSO

Solvents in which the

compound can be dissolved.

Storage Conditions

-20°C, protect from light and

moisture

Recommended conditions to

ensure long-term stability.

Core Application: Internal Standard for
Pharmacokinetic Studies

The primary application of Chlorphenesin-D5 is as an internal standard (IS) in bioanalytical

methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), to

quantify the concentration of Chlorphenesin or structurally similar analytes in biological
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matrices like plasma or urine. The use of a deuterated IS is considered the gold standard for
correcting variability during sample processing and analysis, a principle known as isotope
dilution mass spectrometry.[1]
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Start: Bioanalytical Method Development

Need to Quantify Analyte
in Biological Matrix

Internal Standa‘ 'd (IS) Selection

Is a Stable Isotope-Labeled (SIL)
Internal Standard Available?

Select Deuterated IS
Select Structural Analog 1S (e.g., Chlorphenesin-D5)
‘Gold Standard'

If no suitable
pnalog exists

Method Validation & Outcome

Poor Data Quality
(Method redevelopment needed)

Using SIL IS Using Analog IS

No Internal Standard Perform Method Validation
(Higher risk of variability) (Accuracy, Precision, Linearity, etc.)

High Accuracy & Precision Acceptable Performance
Reliable Pharmacokinetic Data (May require more rigorous validation)
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Integrate Peak Areas
(Analyte and IS)
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Peak Area Ratio
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Generate Calibration Curve

Y
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in Unknown Samples
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Pharmacokinetic Analysis
(AUC, Cmax, Tmax)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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